Cas no 1261913-40-9 (5-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid)

• Product Name: 5-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid
• CAS No: 1261913-40-9
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18321538
• CID: 2763083
• PubChem ID: 53227411
• Update Time: 2025-10-28

5-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261913-40-9
• MFCD18321538
• 5-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid, 95%
• DTXSID20690967
• 5-(5-CARBOXY-2-FLUOROPHENYL)-2-CHLOROBENZOIC ACID
• 4-Chloro-6'-fluoro[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 5-(5-Carboxy-2-fluorophenyl)-2-chlorobenzoic acid

• MDL： MFCD18321538
• Inchi： 1S/C14H8ClFO4/c15-11-3-1-7(5-10(11)14(19)20)9-6-8(13(17)18)2-4-12(9)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key： YKUOKPIDNCSDAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 294.0095146Da
• Monoisotopic Mass: 294.0095146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.6Ų